Cas no 1797686-70-4 (5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole)

• Product Name: 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole
• CAS No: 1797686-70-4
• MF: C₂₅H₂₂N₂O₄S
• MW: 446.518185138702
• CID: 5371581
• Update Time: 2025-06-12

5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole Chemical and Physical Properties

Names and Identifiers

• [4-(benzenesulfonyl)piperidin-1-yl]-(3-phenyl-2,1-benzoxazol-5-yl)methanone
• 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole

• Inchi： 1S/C25H22N2O4S/c28-25(27-15-13-21(14-16-27)32(29,30)20-9-5-2-6-10-20)19-11-12-23-22(17-19)24(31-26-23)18-7-3-1-4-8-18/h1-12,17,21H,13-16H2
• InChI Key： XHRIPTMUMHGQQK-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=CC=C2)(=O)=O)CC1)(C1C=CC2=NOC(C3=CC=CC=C3)=C2C=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole

Research Brief on 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole (CAS: 1797686-70-4)

The compound 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole (CAS: 1797686-70-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. Its unique structural features, including the benzoxazole core and benzenesulfonyl-piperidine moiety, contribute to its ability to interact with specific kinase targets. Preliminary in vitro assays have demonstrated potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from readily available precursors. The improved synthetic protocol not only enhances the yield but also ensures the purity and stability of the final product, making it more suitable for further pharmacological evaluation.

In terms of biological activity, recent in vivo studies have shown that 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole exhibits promising pharmacokinetic properties, including good oral bioavailability and favorable tissue distribution. These findings suggest its potential as a lead compound for the development of orally administered therapeutics. Additionally, mechanistic studies have revealed that the compound exerts its effects through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades.

Despite these encouraging results, challenges remain in the further development of this compound. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the exploration of structural analogs to improve selectivity and reduce adverse effects, as well as the investigation of combination therapies to enhance efficacy.

In conclusion, 5-[4-(benzenesulfonyl)piperidine-1-carbonyl]-3-phenyl-2,1-benzoxazole represents a promising candidate for drug development, with its unique structural and pharmacological properties offering new opportunities for therapeutic intervention. Continued research efforts are warranted to fully elucidate its potential and overcome existing challenges.